Cas no 1095025-83-4 (N-cyclopropyl-N-propylsulfamoyl chloride)

N-cyclopropyl-N-propylsulfamoyl chloride structure
1095025-83-4 structure
Product Name:N-cyclopropyl-N-propylsulfamoyl chloride
CAS No:1095025-83-4
Molecular Formula:C6H12ClNO2S
Molecular Weight:197.68297958374
CID:5196065

N-cyclopropyl-N-propylsulfamoyl chloride Properties

Names and Identifiers

    • N-cyclopropyl-N-propylsulfamoyl chloride
    • Cyclopropyl(propyl)sulfamoyl chloride
    • N-cyclopropyl-N-propylsulfamoylchloride
    • Sulfamoyl chloride, N-cyclopropyl-N-propyl-
    • InChIKey: RYCPVBGSUAGBHJ-UHFFFAOYSA-N
    • Inchi: 1S/C6H12ClNO2S/c1-2-5-8(6-3-4-6)11(7,9)10/h6H,2-5H2,1H3
    • SMILES: ClS(N(CCC)C1CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Heavy Atom Count: 11
  • Complexity: 217
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.8

N-cyclopropyl-N-propylsulfamoyl chloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1155245-0.05g
N-cyclopropyl-N-propylsulfamoyl chloride
1095025-83-4
0.05g
$612.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00973852-1g
N-cyclopropyl-n-propylsulfamoyl chloride
1095025-83-4 95%
1g
¥2933.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1422635-50mg
Cyclopropyl(propyl)sulfamoyl chloride
1095025-83-4 95%
50mg
¥14320.00 2024-08-09

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